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Compound of Interest

Compound Name: Disodium mesoxalate

Cat. No.: B1617692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the choice of reagents is paramount to the success of a

reaction, influencing yield, purity, and scalability. Among the vast array of available synthons,

mesoxalic acid derivatives, particularly disodium mesoxalate and diethyl mesoxalate, present

distinct properties and applications. This guide provides an objective comparison of their

performance, supported by available data and experimental protocols, to aid researchers in

selecting the optimal reagent for their synthetic endeavors.

Overview and Physicochemical Properties
Diethyl mesoxalate is a highly reactive vicinal tricarbonyl compound, characterized by a highly

electrophilic central carbonyl group flanked by two ester functionalities.[1] This inherent

reactivity makes it a versatile building block in a multitude of organic transformations.[1][2] In

contrast, disodium mesoxalate is the salt of mesoxalic acid. It is crucial to note that

commercially available "disodium mesoxalate monohydrate" is, in fact, sodium

dihydroxymalonate, where the central carbonyl group exists in its hydrated form.[3][4][5] This

structural difference significantly impacts its reactivity and solubility.
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Property Disodium Mesoxalate Diethyl Mesoxalate

Synonyms
Disodium oxomalonate,

Disodium ketomalonate

Diethyl 2-oxopropanedioate,

Diethyl ketomalonate[6][7]

CAS Number 31635-99-1 (monohydrate)[4] 609-09-6[2]

Molecular Formula C₃Na₂O₅[8] C₇H₁₀O₅[9]

Molecular Weight 162.01 g/mol 174.15 g/mol [9]

Physical Form Crystalline solid[4] Colorless to yellow liquid[2][9]

Solubility Soluble in water
Soluble in ethanol, diethyl

ether, chloroform[2]

Reactivity
Low electrophilicity of the

hydrated carbonyl

High electrophilicity of the

central carbonyl group[1]

Reactivity and Applications in Organic Synthesis
The disparate chemical nature of disodium mesoxalate and diethyl mesoxalate dictates their

utility in organic synthesis.

Diethyl Mesoxalate: A Versatile Electrophile

The highly polarized keto group in diethyl mesoxalate renders it an excellent electrophile,

enabling reactions with a wide range of nucleophiles, including those considered weak, such as

acid amides.[1] Its applications are extensive and well-documented:

Heterocycle Synthesis: Diethyl mesoxalate is a key precursor in the synthesis of various

heterocyclic compounds.[1] A notable example is its use in the synthesis of the antiviral drug

favipiravir, where it undergoes condensation with ethylenediamine.[1]

Condensation Reactions: It readily participates in condensation reactions with active

methylene compounds, such as in the Knoevenagel condensation, to yield electron-deficient

alkenes.[1]

Cycloaddition and Ene Reactions: The central carbonyl group can act as a dienophile in

cycloaddition reactions and participate in ene reactions, leading to the formation of complex
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functionalized molecules.[1][2]

Synthesis of Barbiturates: While diethyl malonate is more common, mesoxalic acid

derivatives can be used in the synthesis of barbiturates and their derivatives through

condensation with urea or its derivatives.[10][11][12][13]

Disodium Mesoxalate: Limited Synthetic Utility

The available literature on the direct application of disodium mesoxalate (as the anhydrous

diketone) in organic synthesis is sparse. The prevalence of its hydrated form, disodium

dihydroxymalonate, significantly reduces the electrophilicity of the central carbon, thereby

limiting its utility in reactions where a strong electrophilic carbonyl is required. While mesoxalic

acid itself can be used in some reactions, the disodium salt is not a commonly employed

reagent for the transformations typically associated with its diethyl ester counterpart.[1][3] Its

primary role appears to be as a salt of the parent acid.

Experimental Data: A Comparative Look
Direct comparative experimental data for disodium mesoxalate and diethyl mesoxalate in the

same reaction is not readily available in the literature, likely due to the infrequent use of the

former. However, we can present representative yields for reactions involving diethyl

mesoxalate.
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Reaction Type Reactants Product Yield (%) Reference

Heterocycle

Synthesis

(Favipiravir

precursor)

Diethyl

mesoxalate,

Ethylenediamine

Ethyl 3-

hydroxypyrazine-

2-carboxylate

89% [14]

Knoevenagel

Condensation

Diethyl

mesoxalate, 2-

Methoxybenzald

ehyde,

Thiobarbituric

acid

5-(2-

Methoxybenzylid

ene)-2-

thioxodihydropyri

midine-

4,6(1H,5H)-dione

Not specified, but

a known reaction
[15][16]

Imidazolone

Synthesis

Diethyl

mesoxalate,

Guanidines

Functionalized

imidazolone
85% [2]

Experimental Protocols
1. Synthesis of Ethyl 3-hydroxypyrazine-2-carboxylate (Favipiravir Precursor)

This protocol is adapted from a procedure for the synthesis of favipiravir.

Reactants: Diethyl mesoxalate, Ethylenediamine.

Procedure:

Dissolve ethylenediamine in an appropriate solvent (e.g., ethanol).

Add diethyl mesoxalate dropwise to the solution at room temperature.

Stir the reaction mixture for a specified time until the reaction is complete (monitored by

TLC).

The product, ethyl 3-hydroxypyrazine-2-carboxylate, can be isolated and purified by

crystallization or chromatography.
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Note: The specific reaction conditions, such as solvent and reaction time, may vary and

should be optimized.

2. General Protocol for Knoevenagel Condensation

This is a general procedure for the Knoevenagel condensation of an aldehyde with an active

methylene compound, catalyzed by a weak base.

Reactants: Diethyl mesoxalate, Aldehyde (e.g., 2-methoxybenzaldehyde), Active methylene

compound (e.g., thiobarbituric acid), and a weak base catalyst (e.g., piperidine or pyridine).

Procedure:

Dissolve the aldehyde and the active methylene compound in a suitable solvent (e.g.,

ethanol).

Add a catalytic amount of the weak base to the solution.

Add diethyl mesoxalate to the reaction mixture.

Stir the reaction at room temperature or with gentle heating until completion.

The product, an α,β-unsaturated compound, often precipitates from the reaction mixture

and can be collected by filtration.

Logical Workflow for Reagent Selection

Synthetic Goal
Requirement for a
strong electrophilic

ketone functionality?

Yes

No

Select Diethyl Mesoxalate

Consider alternative reagents.
Disodium Mesoxalate is

likely unsuitable.
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Caption: Decision workflow for selecting between disodium mesoxalate and diethyl

mesoxalate.

Reaction Pathway: Knoevenagel Condensation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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